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Compound of Interest

Compound Name: 3-Nitro-2-butanol

Cat. No.: B147359

3-Nitro-2-butanol: Application Notes and
Protocols

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Nitro-2-butanol is a nitro alcohol with potential applications in scientific research, particularly
as a substrate in enzymatic and metabolic studies. However, a comprehensive review of
available literature indicates a significant lack of documented use of 3-Nitro-2-butanol as a
solvent in chemical reactions. Its primary applications are centered on its role as a reactant or a
chiral building block. This document provides a summary of its known applications, physical
and chemical properties, safety protocols, and a representative synthesis protocol.

Physicochemical Properties of 3-Nitro-2-butanol

The following table summarizes the key physical and chemical properties of 3-Nitro-2-butanol.
This data is essential for its handling, storage, and use in any experimental setting.
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Property Value

Molecular Formula C4sH9oNO3

Molecular Weight 119.12 g/mol [1][2]
Appearance Clear, slightly yellow liquid[3]
Boiling Point 55 °C at 0.5 mmHg

Density 1.1 g/mL at 25 °C

Refractive Index n20/D 1.441 (lit.)

Flash Point 91 °C (195.8 °F) - closed cup
CAS Number 6270-16-2

Known Applications

While not utilized as a solvent, 3-Nitro-2-butanol has been employed in specific research
contexts:

e Enzyme Mechanism Studies: It has been used as a substrate to investigate the mechanism
of nitroalkane oxidase, an enzyme isolated from the fungus Fusarium oxysporum.[1][3][4]

o Drug Metabolism Research: Researchers have utilized 3-Nitro-2-butanol to study the
oxidation of methylethylketoxime and acetoxime in liver microsomes from various species,
including rats, mice, and humans.[1][3]

o Chiral Building Block: Due to its two chiral centers, 3-Nitro-2-butanol can serve as a
valuable chiral building block in asymmetric synthesis, allowing for the creation of specific
stereoisomers of more complex molecules.[5]

Synthesis of 3-Nitro-2-butanol

The primary synthesis route for 3-Nitro-2-butanol is the Henry reaction (nitroaldol
condensation) between nitroethane and acetaldehyde.[5]

Caption: Synthesis of 3-Nitro-2-butanol.
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Experimental Protocol: Synthesis of 3-Nitro-2-butanol
via Henry Reaction

This protocol is a representative example and may require optimization based on specific
laboratory conditions and desired yield.

Materials:

 Nitroethane

o Acetaldehyde

e Sodium Hydroxide (NaOH)

» Ethanol

o Hydrochloric Acid (HCI), dilute solution
 Diethyl ether

e Anhydrous Magnesium Sulfate (MgSOa)
e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Separatory funnel

Rotary evaporator

Procedure:

e Set up a round-bottom flask equipped with a magnetic stirrer and a dropping funnel in an ice
bath.
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Dissolve a catalytic amount of sodium hydroxide in ethanol in the flask.
Add nitroethane to the flask and cool the mixture to 0-5 °C with stirring.

Slowly add acetaldehyde to the mixture from the dropping funnel, maintaining the
temperature below 10 °C.

After the addition is complete, continue stirring the mixture in the ice bath for 2-3 hours.

Quench the reaction by slowly adding a dilute solution of hydrochloric acid until the mixture is
neutral.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to obtain crude 3-Nitro-2-butanol.

The crude product can be purified by vacuum distillation.

General Experimental Workflow for Known
Applications

The following diagram illustrates a general workflow for utilizing 3-Nitro-2-butanol as a

substrate in enzymatic or metabolic studies.

Caption: Workflow for substrate studies.

Safety and Handling

3-Nitro-2-butanol is a hazardous chemical and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[1]

Hazard Statements:

Causes skin irritation (H315)[2]
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o Causes serious eye irritation (H319)[2]

e May cause respiratory irritation (H335)[2]

Precautionary Statements:

o Wear protective gloves, protective clothing, eye protection, and face protection.
e Avoid breathing dust, fume, gas, mist, vapors, or spray.

e Use only outdoors or in a well-ventilated area.

e |F ON SKIN: Wash with plenty of water.

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

o Store in a well-ventilated place. Keep container tightly closed.

Personal Protective Equipment (PPE):

Safety glasses or goggles

Chemical-resistant gloves

Lab coat

Use a NIOSH-approved respirator if ventilation is inadequate.
Disposal:

Dispose of contents and container in accordance with local, regional, national, and international
regulations.

Conclusion

Based on the available scientific literature, 3-Nitro-2-butanol's primary role in a laboratory
setting is that of a substrate for enzymatic and metabolic studies, and as a chiral building block
in organic synthesis. There is no significant evidence to support its use as a solvent in chemical
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reactions. Researchers and drug development professionals should consider its documented
applications and handle it with the necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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